2-(Cyclohexyloxy)-4-ethylphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-cyclohexyloxy-4-ethylphenol
• InChI: InChI=1S/C14H20O2/c1-2-11-8-9-13(15)14(10-11)16-12-6-4-3-5-7-12/h8-10,12,15H,2-7H2,1H3
• InChI Key: CWTXDOCEHHGOSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)OC2CCCCC2

Description

2-(Cyclohexyloxy)-4-ethylphenol is a phenolic compound characterized by a cyclohexyloxy group (-O-cyclohexyl) at the 2-position and an ethyl group (-CH₂CH₃) at the 4-position of the phenol ring. The cyclohexyloxy group introduces steric bulk and lipophilicity, distinguishing it from simpler alkyl- or alkoxy-substituted phenols .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclohexyloxy)-4-ethylphenol typically involves the alkylation of 4-ethylphenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

$$\text{4-ethylphenol} + \text{cyclohexyl bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}, \text{reflux}} \text{2-(Cyclohexyloxy)-4-ethylphenol}$$4-ethylphenol+cyclohexyl bromideK2​CO3​,DMF,reflux​2-(Cyclohexyloxy)-4-ethylphenol

Industrial Production Methods: In an industrial setting, the production of 2-(Cyclohexyloxy)-4-ethylphenol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation and crystallization ensures the production of high-purity compounds.

Types of Reactions:

Oxidation: 2-(Cyclohexyloxy)-4-ethylphenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclohexanol derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur, where the phenolic hydrogen is replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Halogenation using bromine (Br₂) or nitration using nitric acid (HNO₃) in the presence of sulfuric acid (H₂SO₄).

Major Products:

Oxidation: Formation of quinones.

Reduction: Formation of cyclohexanol derivatives.

Substitution: Formation of halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-(Cyclohexyloxy)-4-ethylphenol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-4-ethylphenol involves its interaction with specific molecular targets such as enzymes or receptors. The phenolic group can participate in hydrogen bonding and other interactions, influencing biological pathways and cellular processes. The cyclohexyloxy group may enhance the compound’s lipophilicity, facilitating its passage through cell membranes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Ethylphenol and 4-Ethylguaiacol

• Structure: 4-Ethylphenol lacks the cyclohexyloxy group, featuring only a 4-ethyl substituent. 4-Ethylguaiacol (4-ethyl-2-methoxyphenol) replaces the cyclohexyloxy group with a methoxy (-OCH₃) group at the 2-position.
• Synthesis: Both are microbial metabolites, primarily produced by Brettanomyces yeast and Lactobacillus during fermentation of spirits (e.g., wine, cider) .
• Sensory Impact: 4-Ethylphenol: At low concentrations (≤ 620 µg/L), it contributes "leather" or "spice" notes. Higher concentrations impart "barnyard" or "medicinal" off-flavors . 4-Ethylguaiacol: Exhibits "clove-like" or "floral" aromas but can cause "smoky" or "pharmacy" defects at elevated levels .
• Applications : Used in controlled amounts in beverages like Belgian Lambic beer and Calvados for aroma complexity .

Property	2-(Cyclohexyloxy)-4-ethylphenol	4-Ethylphenol	4-Ethylguaiacol
Substituents	2-O-cyclohexyl, 4-ethyl	4-ethyl	2-OCH₃, 4-ethyl
Molecular Weight	~234.3 g/mol (estimated)	122.16 g/mol	152.19 g/mol
Odor Threshold	Not reported	~440 µg/L	~33 µg/L
Synthesis	Likely synthetic routes*	Microbial	Microbial/synthetic
Key Applications	Potential industrial intermediates	Beverage aroma	Beverage aroma

*Inference based on cyclohexenone derivatives synthesized via Robinson annulation or NaOH-mediated condensation (e.g., ).

Cyclohexyl-Substituted Phenols

• Examples: 4-(4-Propylcyclohexyl)phenol, 4-(4-Butylcyclohexyl)phenol .
• Structure: Cyclohexyl group directly attached to the phenol ring (vs. ether-linked cyclohexyloxy in the target compound).
• Properties :
  • Increased hydrophobicity due to cyclohexyl groups.
  • Applications in liquid crystals and pharmaceuticals (e.g., anti-inflammatory agents) .
• Synthesis : Typically via Friedel-Crafts alkylation or cross-coupling reactions, differing from ether-forming methods for 2-(cyclohexyloxy) derivatives.

Property	2-(Cyclohexyloxy)-4-ethylphenol	4-(4-Propylcyclohexyl)phenol
Substituents	2-O-cyclohexyl, 4-ethyl	4-cyclohexyl, 4-propyl
Molecular Weight	~234.3 g/mol	218.34 g/mol
Polarity	Moderate (ether linkage)	Low (alkyl linkage)
Applications	Research/industrial uses*	Liquid crystals, materials

*Inferred from cyclohexenone derivatives with medical applications ().

Eugenol and 2-(4-Hydroxyphenyl)ethanol

• Eugenol: A 4-allyl-2-methoxyphenol with "clove-like" aroma, used in fragrances and antimicrobials.
• 2-(4-Hydroxyphenyl)ethanol: A phenolic alcohol detected in bio-oils and spirits, contributing to "floral" notes .
• Comparison: The cyclohexyloxy group in 2-(Cyclohexyloxy)-4-ethylphenol likely reduces volatility compared to eugenol’s methoxy-allyl structure, altering its sensory and solubility profiles.

Key Research Findings and Implications

• Sensory Role: Unlike microbial-derived 4-ethylphenol, synthetic 2-(cyclohexyloxy)-4-ethylphenol may lack direct flavor contributions but could serve as a precursor in fragrance synthesis.
• Safety: Cyclohexylphenol derivatives (e.g., 4-(cyclohexylamino)phenol) require careful handling due to toxicity risks (skin/eye irritation) .